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Compound of Interest

Compound Name: Rpt193

Cat. No.: B10855426 Get Quote

DISCLAIMER: This document provides guidance on the safe handling of Rpt193 (zelnecirnon)

in a laboratory setting. Rpt193 is an investigational drug whose clinical development was

terminated due to a serious adverse event of liver failure.[1][2] All personnel must be

thoroughly trained on the procedures outlined below and be aware of the potential hazards

before handling this compound. This protocol is a supplement to, not a substitute for, a

comprehensive, site-specific risk assessment and adherence to all applicable safety

regulations.

Compound Information and Primary Hazards
Rpt193, also known as zelnecirnon, is an orally administered small molecule antagonist of the

C-C motif chemokine receptor 4 (CCR4).[3][4] It was under investigation for the treatment of

atopic dermatitis and asthma.[3] In February 2024, the U.S. Food and Drug Administration

(FDA) placed a clinical hold on trials of Rpt193 following a report of severe liver failure in a

patient.[1][5] Consequently, the development program for zelnecirnon was terminated.[2] The

primary and most critical hazard identified from clinical data is potential severe hepatotoxicity.

Due to its nature as a potent, orally active small molecule, laboratory exposure via inhalation,

ingestion, or dermal contact must be strictly minimized.
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Parameter Information

Compound Name Rpt193 (Zelnecirnon)

Mechanism of Action CCR4 Antagonist[3][4]

Form
Assumed to be a solid (powder) in a laboratory

setting

Primary Clinical Indication Atopic Dermatitis, Asthma (Terminated)[3]

Primary Identified Hazard
Potential for Severe Liver Injury (Hepatotoxicity)

[1][5]

Clinical Development Status Terminated[2]

Personal Protective Equipment (PPE)
A risk-based approach to PPE is mandatory. The level of PPE will depend on the specific

procedure and the quantity of Rpt193 being handled.

Task Primary Engineering Control Required PPE

Storage & Inventory Ventilated Cabinet
Lab Coat, Safety Glasses,

Nitrile Gloves

Weighing (Solid/Powder)
Chemical Fume Hood or

Ventilated Balance Enclosure

Disposable Gown, Double

Nitrile Gloves, Safety Goggles,

N95/FFP2 Respirator

(minimum)

Solution Preparation Chemical Fume Hood
Disposable Gown, Double

Nitrile Gloves, Safety Goggles

In-vitro/In-vivo Dosing
Chemical Fume Hood or

Biosafety Cabinet

Disposable Gown, Double

Nitrile Gloves, Safety Goggles

A strict sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent

cross-contamination.
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Donning Sequence (Clean Area) Doffing Sequence (At Exit of Work Area)

1. Disposable Gown 2. N95 Respirator 3. Safety Goggles 4. Inner Gloves 5. Outer Gloves
(over gown cuff)

1. Outer Gloves
(Dispose as Potent Waste) 2. Disposable Gown 3. Safety Goggles 4. Inner Gloves 5. N95 Respirator

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.

Operational Plans: Handling Procedures
All handling of Rpt193 powder must be performed within a certified chemical fume hood or

other appropriate ventilated enclosure to prevent aerosol generation and inhalation.

Experimental Protocol: Preparation of a 10 mM Stock Solution

Preparation:

Designate a specific area within a chemical fume hood for handling Rpt193.

Cover the work surface with disposable, absorbent bench paper.

Assemble all necessary equipment (analytical balance, weigh paper, spatula, vials,

solvent, vortexer, pipettes) inside the fume hood.

Don the appropriate PPE as specified in the table above for "Weighing" and "Solution

Preparation".

Weighing:

Tare the analytical balance with the weigh paper.

Carefully weigh the desired amount of Rpt193 powder. Use a spatula to gently transfer

small amounts to minimize aerosolization.

Record the exact weight.
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Solubilization:

Carefully transfer the weighed powder into an appropriately sized vial.

Using a calibrated pipette, add the calculated volume of the desired solvent (e.g., DMSO)

to the vial to achieve a 10 mM concentration.

Securely cap the vial.

Vortex the vial until the compound is fully dissolved. Visually inspect for any remaining

particulate matter.

Post-Handling:

All disposable materials that came into contact with Rpt193 (e.g., weigh paper, pipette

tips, gloves) are to be considered potent chemical waste.

Wipe down the spatula and any non-disposable equipment with an appropriate solvent

(e.g., 70% ethanol) and dispose of the wipe as potent waste.

Clean the work surface within the fume hood.

Doff PPE according to the specified procedure.

Disposal Plan
Disposal of investigational drugs must comply with institutional and environmental regulations.

[6] Due to the potent nature of Rpt193, a specific waste stream is required.

Waste Stream Categories:

Solid Potent Waste: Includes contaminated gloves, gowns, weigh papers, bench covers, and

unused Rpt193 powder.

Liquid Potent Waste: Includes unused stock solutions and contaminated solvents.

Sharps Waste: Includes contaminated needles and syringes.
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Waste Generation Point (Inside Fume Hood)

Primary Containment

Final Disposal

Solid Waste
(Gloves, Gown, Paper)

Labeled, Sealed Bag
for Potent Solids

Liquid Waste
(Solutions, Solvents)

Labeled, Sealed Container
for Potent Liquids

Sharps Waste
(Needles, Syringes)

Puncture-Proof
Sharps Container

Contact EHS for
Incineration

Click to download full resolution via product page

Caption: Waste stream and disposal workflow for Rpt193.

Disposal Protocol:

Segregation: At the point of generation, segregate waste into the three categories: solid,

liquid, and sharps.

Containment:

Place solid potent waste into a clearly labeled, thick plastic bag or container. The label

must read "Potent Compound Waste" and "Rpt193".

Collect liquid potent waste in a designated, sealed, and shatter-proof container, also

clearly labeled.

Place all contaminated sharps directly into a puncture-proof sharps container.

Storage: Store sealed waste containers in a designated, secure area away from general lab

traffic until pickup.
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Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

for pickup and disposal. Disposal of potent investigational compounds typically requires high-

temperature incineration.[6] Do not dispose of Rpt193 waste in regular trash or down the

drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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